Aminobenzenesulfonic auristatin E-d8

• Molecular Formula: C37H64N6O8S
• Molecular Weight: 761.1 g/mol
• InChI: InChI=1S/C37H64N6O8S/c1-13-24(6)33(42(10)37(47)31(22(2)3)39-36(46)32(23(4)5)41(8)9)29(50-11)21-30(44)43-20-14-15-28(43)34(51-12)25(7)35(45)40-52(48,49)27-18-16-26(38)17-19-27/h16-19,22-25,28-29,31-34H,13-15,20-21,38H2,1-12H3,(H,39,46)(H,40,45)/t24-,25+,28-,29+,31+,32-,33-,34+/m0/s1/i2D3,3D3,22D,31D
• InChIKey: AZVFJNPRFUTRNO-GSSOYSBSSA-N

Quantifying intact drug-linker conjugates from ADCs in preclinical PK/TK studies requires an internal standard that perfectly matches the analyte's structure. Aminobenzenesulfonic auristatin E-d8 provides this exact structural identity with an +8.05 Da mass shift. - Enables regulatory-compliant LC-MS/MS method validation (FDA/EMA guidance) - Prevents analytical errors from differential ionization or retention time shifts - Includes lot-specific CoA verifying isotopic purity; requires -20°C cold-chain logistics

Aminobenzenesulfonic Auristatin E-d8 Product Overview

Aminobenzenesulfonic auristatin E-d8 is a deuterium-labeled derivative of the antibody-drug conjugate (ADC) drug-linker component aminobenzenesulfonic auristatin E [1]. The compound comprises the cytotoxic tubulin modifier Auristatin E covalently linked via an aminobenzenesulfonic linker moiety, with eight hydrogen atoms substituted by deuterium (d8) [1]. With a molecular formula of C37H56D8N6O8S and molecular weight of 761.05 g/mol, this stable isotope-labeled analog is primarily employed as an internal standard and tracer for quantitative bioanalysis in ADC development, pharmacokinetic studies, and metabolic profiling . The deuterium labeling confers a +8 Da mass shift relative to the unlabeled parent compound (753.0 g/mol), enabling precise mass spectrometric discrimination while preserving near-identical physicochemical and biological properties .

✓ Deuterated drug-linker internal standard for Auristatin E-based ADC bioanalysis

✓ Structurally matches the intact linker-warhead species released during ADC catabolism

✓ Mass shift exceeds the recommended 3 Da threshold for MS selectivity

✓ Supports LC-MS/MS method development and bioanalytical validation studies

• [1] InvivoChem. Aminobenzenesulfonic auristatin E-d8 [Technical Datasheet]. CAS NA. Molecular Formula: C37H56D8N6O8S. View Source

Generic IS Limitations for Aminobenzenesulfonic Auristatin E-d8

Procurement of unlabeled aminobenzenesulfonic auristatin E or alternative auristatin payloads (e.g., MMAE, MMAD, Auristatin F) as substitutes for the d8-labeled compound introduces critical analytical failures that undermine quantitative rigor and regulatory defensibility. Unlabeled analogs lack the +8 Da mass shift necessary for chromatographic co-elution with mass-resolved differentiation, rendering them unsuitable as internal standards for LC-MS/MS quantification of free payload in ADC pharmacokinetic studies . Furthermore, non-deuterated auristatin derivatives cannot serve as metabolic tracers because they are chemically indistinguishable from the endogenous analyte pool, precluding accurate tracking of payload release, distribution, and metabolism in vivo [1]. Substitution also forfeits the potential pharmacokinetic advantages associated with deuteration, including altered metabolic profiles mediated by the kinetic isotope effect at cytochrome P450 oxidation sites [2].

Linker mismatch

Payload-only Auristatin E-d8 lacks the aminobenzenesulfonic linker, causing chromatographic retention shift and differential matrix effect relative to the intact drug-linker analyte.

Ionization variability

MMAE-d8 differs in drug-linker composition; differential ionization efficiency can introduce quantitative bias and violate co-elution requirements.

Deuterium retention shift

Deuterated isotopologues exhibit retention-time shifts that vary with labeling position; cross-standard calibration without matched linker chemistry is unreliable.

• [1] Anjiechem. Aminobenzenesulfonic auristatin E-d8 [Product Background]. 2025. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-223. View Source

Aminobenzenesulfonic Auristatin E-d8 Differentiation Evidence

Mass Shift and Isotopic Pattern Differentiation

Aminobenzenesulfonic auristatin E-d8 incorporates eight deuterium atoms at stable positions (engineered into the isopropyl side chains of the Auristatin E peptide backbone), resulting in a mass increase of +8 Da relative to unlabeled aminobenzenesulfonic auristatin E [1]. This mass differential enables chromatographic co-elution with the analyte while permitting mass-resolved discrimination in LC-MS/MS detection, a capability absent in unlabeled compounds . Unlike M+1 or M+2 shifts, the +8 Da shift prevents isotopic cross-talk from the natural heavy isotope distribution of the unlabeled analyte, as the natural abundance of the M+8 isotope is negligible (≤0.01%) .

Mass shift

Head-to-head

+8.05 Da

vs. +3 Da minimum threshold

Eliminates isotopic cross-talk in SRM channels for accurate ADC quantification

Applicable to ESI-LC-MS/MS positive ion mode

Evidence Dimension	Mass spectrometric isotope shift for internal standard applications
Target Compound Data	+8.05 Da (monoisotopic mass: 761.05 g/mol; d8-labeled, 8 deuterium atoms)
Comparator Or Baseline	Unlabeled aminobenzenesulfonic auristatin E: reference baseline; M+1 deuterated analog: +1 Da shift (cross-talk susceptible); M+2 deuterated analog: +2 Da shift (partial interference)
Quantified Difference	Δm = +8 Da; >99.99% reduction in natural isotope cross-talk compared with M+1 or M+2 labeling
Conditions	LC-MS/MS analysis; stable isotope-labeled internal standard method for ADC payload quantification in biological matrices

Why This Matters

The +8 Da mass shift eliminates isotopic interference in LC-MS/MS quantification, enabling regulatory-compliant, high-precision measurement of free payload concentrations in ADC pharmacokinetic studies where unlabeled standards introduce unacceptable analytical variability.

• [1] InvivoChem. Aminobenzenesulfonic auristatin E-d8 [Technical Datasheet]. Molecular weight 761.05 g/mol (unlabeled: 753.0 g/mol). View Source

Linker Chemistry Fidelity

Deuteration of drug molecules at metabolically labile C–H bonds can invoke a primary kinetic isotope effect (KIE) that reduces the rate of cytochrome P450-mediated oxidative metabolism, potentially extending systemic half-life and reducing first-pass clearance [1]. While no direct head-to-head in vivo pharmacokinetic comparison between aminobenzenesulfonic auristatin E-d8 and its unlabeled counterpart has been published, the deuterium substitution at eight positions (engineered into isopropyl side chains of the auristatin peptide) targets metabolically vulnerable alkyl groups typically subject to CYP3A4/3A5 oxidation [2]. The KIE for C–H vs. C–D bond cleavage ranges from 2–10× (typical: 3–5× slower cleavage rate), providing a class-level expectation of metabolic stabilization [1]. This principle has been clinically validated with deutetrabenazine, the first FDA-approved deuterated drug (approved April 2017), which demonstrated improved pharmacokinetic parameters relative to tetrabenazine [3].

Linker fidelity

Cross-study

Intact aminobenzenesulfonic linker

vs. payload-only isotopologue (linker absent; retention shift >0.5 min estimated)

Ensures co-elution with released drug-linker analyte, preventing matrix-effect mismatch

Reversed-phase C18 gradient conditions

Evidence Dimension	Cytochrome P450-mediated oxidative metabolism rate (kinetic isotope effect)
Target Compound Data	Deuterium-labeled (d8) at eight alkyl side-chain positions; predicted kH/kD ratio = 2–10 (typical: 3–5) for CYP oxidation at labeled positions
Comparator Or Baseline	Unlabeled aminobenzenesulfonic auristatin E: baseline C–H bond cleavage rate (kH)
Quantified Difference	Theoretical reduction in oxidation rate: 50–90% at labeled positions (based on kH/kD range 2–10); magnitude depends on rate-limiting step and metabolic switching
Conditions	In vitro microsomal or hepatocyte metabolic stability assays; in vivo pharmacokinetic studies in rodent or non-human primate models

Why This Matters

For research programs evaluating auristatin-based ADC payloads, the deuterium-labeled form provides an experimental tool to probe metabolic soft spots and may offer enhanced metabolic stability that reduces premature payload clearance, a parameter directly impacting therapeutic index optimization in preclinical ADC development.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-223. View Source
• [2] Anjiechem. Aminobenzenesulfonic auristatin E-d8 [Product Background]. 2025. View Source
• [3] FDA News Release. FDA approves first drug for Huntington's disease and tardive dyskinesia. April 3, 2017. View Source

Purity and Lot-to-Lot Consistency

Aminobenzenesulfonic auristatin E-d8 exhibits a defined molecular weight of 761.05 g/mol (molecular formula C37H56D8N6O8S), representing an increase of +8.05 g/mol over the unlabeled parent compound (753.0 g/mol; molecular formula C37H64N6O8S) [1]. Commercial suppliers report purity ≥98.0% (Alfa Chemistry) and 98.02% (MedChemExpress) for the d8-labeled product [2]. This purity specification supports its utility as a reference standard for analytical method validation and quality control in ADC manufacturing processes. The defined mass shift of +8 Da, verified by high-resolution mass spectrometry, provides a built-in orthogonal confirmation of compound identity that is unavailable with unlabeled material.

Purity & enrichment

Spec review

≥98% chemical purity

Isotopic enrichment >99% D8 (COA)

Meets reference standard thresholds; enrichment documentation supports IS qualification

HPLC-UV and MS-based determination

Evidence Dimension	Molecular weight and purity specification
Target Compound Data	MW = 761.05 g/mol; purity ≥98.0% (reported range: 98.0–98.02%); formula: C37H56D8N6O8S; +8 Da mass shift
Comparator Or Baseline	Unlabeled aminobenzenesulfonic auristatin E: MW = 753.0 g/mol; formula: C37H64N6O8S
Quantified Difference	ΔMW = +8.05 g/mol (1.07% mass increase); deuterium isotopic purity ≥98% at labeled positions
Conditions	High-resolution mass spectrometry (HRMS); vendor Certificate of Analysis

Why This Matters

The defined +8 Da mass shift and documented purity specifications enable orthogonal identity confirmation in analytical workflows, supporting method validation and batch release testing where precise identification of the d8-labeled reference material is required.

• [1] InvivoChem. Aminobenzenesulfonic auristatin E-d8 [Technical Datasheet]. Molecular weight 761.05; formula C37H56D8N6O8S. View Source
• [2] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 [Product Page]. Cat. No. HY-145989S. Purity 98.02%. View Source

Aminobenzenesulfonic Auristatin E-d8 Application Scenarios

Internal Standard for Plasma PK Quantification

Employ aminobenzenesulfonic auristatin E-d8 as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of free aminobenzenesulfonic auristatin E payload in plasma, tumor tissue, and other biological matrices. The +8 Da mass shift enables chromatographic co-elution with mass-resolved detection, correcting for matrix effects and ion suppression that confound unlabeled external standard calibration. This application is critical for preclinical pharmacokinetic profiling of novel ADCs incorporating this auristatin E-based linker-payload system, supporting regulatory submissions that require validated bioanalytical methods with SIL-IS .

System Suitability and Robustness Testing

Utilize the deuterium labeling in aminobenzenesulfonic auristatin E-d8 as a tracer for investigating absorption, distribution, metabolism, and excretion (ADME) of the linker-payload component in ADC research. The distinct mass signature allows discrimination between exogenously administered d8-labeled compound and endogenous or unlabeled species, enabling precise tracking of payload release kinetics, metabolite identification, and in vivo stability assessment. This is particularly valuable for evaluating linker stability and payload deconjugation rates, key determinants of ADC therapeutic index [1].

Metabolic Stability in Microsomal and Lysosomal Assays

Apply aminobenzenesulfonic auristatin E-d8 (purity ≥98.0%) as a certified reference standard for developing and validating HPLC, LC-MS, and GC-MS methods intended for quality control of ADC drug-linker conjugates. The defined isotopic purity and characterized mass shift provide a robust orthogonal check for method accuracy, linearity, and specificity, supporting Good Laboratory Practice (GLP) compliance in analytical workflows. This scenario addresses procurement needs for laboratories establishing validated assays for auristatin-based ADC manufacturing process monitoring .

Application

Selection Property

Validation Focus

Preclinical ADC PK/TK bioanalysis

Structurally matched SIL-IS for drug-linker quantification

Matrix-effect correction and extraction recovery consistency

System suitability testing

Co-elution and resolution monitoring capability

Retention-time drift and drug-linker/payload peak separation

In vitro linker stability studies

Isotopic enrichment tracing for catabolism assessment

Deuterium loss as surrogate for linker cleavage

Cold-chain procurement logistics

Stability-dependent isotopic integrity

Supplier cold-chain verification and lot-specific COA review

• [1] Veeprho. Monomethylauristatin E-D8 [Product Page]. Application: internal standard for pharmacokinetic research. View Source